Cas no 74037-52-8 (N,N-diethyl-N'-(3-iodobenzyl)-N'-pyridin-2-ylethane-1,2-diamine)

• Product Name: N,N-diethyl-N'-(3-iodobenzyl)-N'-pyridin-2-ylethane-1,2-diamine
• CAS No: 74037-52-8
• MF: C₁₈H₂₄IN₃
• MW: 409.30773639679
• CID: 1763009
• PubChem ID: 3057343
• Update Time: 2025-04-21

N,N-diethyl-N'-(3-iodobenzyl)-N'-pyridin-2-ylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-N'-(3-iodobenzyl)-N'-pyridin-2-ylethane-1,2-diamine
• 2-[N-(m-Iodobenzyl)-N-(2-diethylaminoethyl)amino]pyridine
• N,N-diethyl-N'-[(3-iodophenyl)methyl]-N'-pyridin-2-ylethane-1,2-diamine
• 2-((m-Iodobenzyl)(2-(diethylamino)ethyl)amino)pyridine
• WV 768
• N',N'-Diethyl-N-(m-iodobenzyl)-N-(2-pyridyl)ethylenediamine
• Ethylenediamine, N',N'-diethyl-N-(m-iodobenzyl)-N-(2-pyridyl)-
• DTXSID10224856
• 74037-52-8
• Pyridine, 2-((m-iodobenzyl)(2-(diethylamino)ethyl)amino)-

• Inchi： 1S/C18H24IN3/c1-3-21(4-2)12-13-22(18-10-5-6-11-20-18)15-16-8-7-9-17(19)14-16/h5-11,14H,3-4,12-13,15H2,1-2H3
• InChI Key： GYMFGVMTXNOJDF-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)CN(C1C=CC=CN=1)CCN(CC)CC

Computed Properties

• Exact Mass: 409.10150g/mol
• Monoisotopic Mass: 409.10150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 19.4Ų